Cas no 77022-98-1 (3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo-)

• Product Name: 3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo-
• CAS No: 77022-98-1
• MF: C₁₂H₁₈O₁₁
• MW: 338.264725208282
• CID: 536892
• PubChem ID: 12601255
• Update Time: 2025-04-19

3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo- Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo-
• 2-[2-[2-[2-[2-(carboxymethoxy)acetyl]oxyethoxy]ethoxy]-2-oxoethoxy]acetic acid
• DTXSID50504008
• 5,13-Dioxo-3,6,9,12,15-pentaoxaheptadecane-1,17-dioic acid
• 77022-98-1

• Inchi： 1S/C12H18O11/c13-9(14)5-20-7-11(17)22-3-1-19-2-4-23-12(18)8-21-6-10(15)16/h1-8H2,(H,13,14)(H,15,16)
• InChI Key： IVLOPSYWQQPETJ-UHFFFAOYSA-N
• SMILES： O(CCOC(COCC(=O)O)=O)CCOC(COCC(=O)O)=O

Computed Properties

• Exact Mass: 338.08484
• Monoisotopic Mass: 338.08491139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 154.89